Cas no 1403766-55-1 (2-[(9H-fluoren-9-ylmethoxy)carbonyl]-6-oxo-octahydro-1H-isoindole-1-carboxylic acid)

• Product Name: 2-[(9H-fluoren-9-ylmethoxy)carbonyl]-6-oxo-octahydro-1H-isoindole-1-carboxylic acid
• CAS No: 1403766-55-1
• MF: C₂₄H₂₃NO₅
• MW: 405.443126916885
• MDL: MFCD23106315
• CID: 4594519
• PubChem ID: 72207740
• Update Time: 2025-06-29

2-[(9H-fluoren-9-ylmethoxy)carbonyl]-6-oxo-octahydro-1H-isoindole-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fmoc-6-oxo-octahydro-isoindole-1-carboxylic acid
• 2-[(9H-fluoren-9-ylmethoxy)carbonyl]-6-oxo-octahydro-1H-isoindole-1-carboxylic acid
• 2-(9H-fluoren-9-ylmethoxycarbonyl)-6-oxo-3,3a,4,5,7,7a-hexahydro-1H-isoindole-1-carboxylic acid
• PB35640
• SB22071
• 2-[(9H-fluoren-9-ylmethoxy)carbonyl]-6-oxo-
• P13762
• 2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-6-oxooctahydro-1H-isoindole-1-carboxylic acid
• 1403766-55-1
• 2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-6-oxooctahydro-1H-isoindole-1-carboxylicacid
• CS-0057775
• PS-17516

• MDL： MFCD23106315
• Inchi： 1S/C24H23NO5/c26-15-10-9-14-12-25(22(23(27)28)20(14)11-15)24(29)30-13-21-18-7-3-1-5-16(18)17-6-2-4-8-19(17)21/h1-8,14,20-22H,9-13H2,(H,27,28)
• InChI Key： MKGBTBHADOYGDF-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CC2CCC(CC2C1C(=O)O)=O)=O

Computed Properties

• Exact Mass: 405.15762283g/mol
• Monoisotopic Mass: 405.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.9

Additional information on 2-[(9H-fluoren-9-ylmethoxy)carbonyl]-6-oxo-octahydro-1H-isoindole-1-carboxylic acid

Professional Introduction to Compound with CAS No. 1403766-55-1 and Product Name: 2-[(9H-fluoren-9-ylmethoxy)carbonyl]-6-oxo-octahydro-1H-isoindole-1-carboxylic acid

The compound with the CAS number 1403766-55-1 and the product name 2-[(9H-fluoren-9-ylmethoxy)carbonyl]-6-oxo-octahydro-1H-isoindole-1-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of a fluoren-9-ylmethoxy moiety and an octahydroisoindole core suggests a unique combination of electronic and steric properties that make it a promising candidate for further investigation.

Recent research in the area of heterocyclic compounds has highlighted the importance of structural motifs such as the octahydroisoindole scaffold, which is known for its versatility in forming stable complexes with various bioactive molecules. The incorporation of a fluoren-9-ylmethoxy group into this framework not only enhances the compound's solubility and metabolic stability but also introduces additional binding pockets that can interact with biological targets. This dual functionality has been explored in several studies aimed at developing novel therapeutic agents.

In particular, the 2-(9H-fluoren-9-ylmethoxy)carbonyl substituent plays a crucial role in modulating the pharmacokinetic properties of the compound. The fluorene moiety, known for its rigid aromatic structure, contributes to the overall stability of the molecule, while the methoxy group provides a hydrophilic surface that improves solubility in aqueous environments. These characteristics are particularly valuable in drug design, where achieving an optimal balance between lipophilicity and hydrophilicity is essential for effective drug delivery.

Current research efforts are focused on understanding the interactions between this compound and various biological targets, including enzymes and receptors involved in disease pathways. Preliminary studies have demonstrated that derivatives of this compound exhibit inhibitory activity against several key enzymes, making them attractive candidates for further development as pharmacological agents. The fluoren-9-ylmethoxy group has been shown to enhance binding affinity by forming multiple hydrogen bonds with polar residues in the target protein, thereby improving drug efficacy.

The 6-oxo-octahydroisoindole core of the molecule provides a stable platform for further chemical modifications, allowing researchers to tailor its properties for specific applications. This flexibility has been exploited in designing libraries of compounds for high-throughput screening, enabling rapid identification of lead candidates with desired pharmacological profiles. The oxo group at position 6 introduces a region of electronic richness that can participate in various non-covalent interactions, further enhancing binding specificity.

Advances in computational chemistry have also played a significant role in optimizing the structure of this compound. Molecular modeling studies have revealed insights into how different substituents influence the conformation and binding affinity of the molecule. These findings have guided synthetic efforts toward producing more potent and selective derivatives. The integration of experimental data with computational predictions has accelerated the discovery process, leading to faster development cycles for new drug candidates.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in organic synthesis, where it can serve as a building block for more complex molecules. Additionally, its stability and solubility profile suggest that it may find utility in materials science applications, such as the development of advanced polymers or functional coatings.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-(9H-fluoren-9-ylmethoxy)carbonyl]-6-oxo-octahydro-1H_isoindole_1-carboxylic acid will remain at the forefront of innovation. The combination of structural complexity and functional diversity makes this molecule a valuable asset in the quest to develop next-generation pharmaceuticals. By leveraging cutting-edge synthetic techniques and computational tools, researchers are poised to unlock its full potential and translate these findings into tangible benefits for patients worldwide.